2-{4H,6H,7H-thiopyrano[3,4-d][1,3]oxazol-2-yl}ethan-1-amine hydrochloride

• CAS RN: 2763758-84-3
• Molecular Formula: C8H13ClN2OS
• Molecular Weight: 220.7

Description

2-{4H,6H,7H-thiopyrano[3,4-d][1,3]oxazol-2-yl}ethan-1-amine hydrochloride (hereafter referred to as “2-TEA-HCl”) is a heterocyclic compound with a wide range of applications in scientific research. It is an organic compound that is composed of a thiopyran ring, an oxazole ring, an ethanamine group, and a hydrochloride group. 2-TEA-HCl has a molecular weight of 234.64 g/mol and a melting point of 222-223°C. It is a colorless to light yellow crystalline solid that is soluble in water and organic solvents.

Mechanism of Action

2-TEA-HCl has been found to interact with a variety of proteins and enzymes, including cytochrome P450 enzymes, protein kinases, and G-protein coupled receptors. It is believed to act as an inhibitor of the cytochrome P450 enzyme system, which is responsible for the metabolism of many drugs and other compounds. It is also believed to act as an agonist of certain G-protein coupled receptors, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects
2-TEA-HCl has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the cytochrome P450 enzyme system, which can lead to the inhibition of the metabolism of certain drugs and other compounds. It has also been found to act as an agonist of certain G-protein coupled receptors, which can lead to the activation of a variety of pathways in the body. These pathways can lead to a variety of physiological effects, such as changes in blood pressure, heart rate, and respiration.

Advantages and Limitations for Lab Experiments

2-TEA-HCl has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is soluble in both water and organic solvents. It is also relatively stable, which makes it ideal for use in long-term experiments. However, it is important to note that 2-TEA-HCl is a relatively potent compound, and it can have toxic effects if used in high concentrations. Therefore, it is important to exercise caution when using this compound in laboratory experiments.

Future Directions

There are a number of potential future directions for research involving 2-TEA-HCl. For instance, further research could be conducted on the mechanism of action of this compound, as well as its effects on various biochemical and physiological pathways. Additionally, research could be conducted on the use of 2-TEA-HCl as an inhibitor of cytochrome P450 enzymes, as well as its use as an agonist of G-protein coupled receptors. Furthermore, research could be conducted on the use of this compound in the synthesis of various heterocyclic compounds, such as thienopyridines, thiopyranopyrimidines, and thiopyranooxazoles. Finally, research could be conducted on the use of 2-TEA-HCl as a substrate for the synthesis of peptides.

Synthesis Methods

2-TEA-HCl can be synthesized using a two-step reaction. The first step involves the reaction of 2-chloro-4-methylthiopyran-3-ol with 1-chloroethanamine hydrochloride in the presence of sodium hydroxide. This reaction yields 2-chloro-4-methylthiopyrano[3,4-d][1,3]oxazol-2-yl ethan-1-amine hydrochloride. The second step involves the deprotection of the 2-chloro group in the presence of sodium hydroxide and sodium bicarbonate. This yields 2-{4H,6H,7H-thiopyrano[3,4-d][1,3]oxazol-2-yl}ethan-1-amine hydrochloride.

Scientific Research Applications

2-TEA-HCl has a wide range of applications in scientific research. It is used as a starting material in the synthesis of a variety of heterocyclic compounds, such as thienopyridines, thiopyranopyrimidines, and thiopyranooxazoles. It is also used as a ligand for metal complexes, as an inhibitor of enzymes, and as a substrate for the synthesis of peptides.